Cas no 20110-56-9 (1-(3-iodophenyl)propan-2-amine hydrochloride (1:1))

1-(3-iodophenyl)propan-2-amine hydrochloride (1:1) structure
20110-56-9 structure
Product Name:1-(3-iodophenyl)propan-2-amine hydrochloride (1:1)
CAS No:20110-56-9
MF:C9H13ClIN
MW:297.563693761826
CID:1394768
PubChem ID:209677
Update Time:2025-04-20

1-(3-iodophenyl)propan-2-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-(3-iodophenyl)propan-2-amine hydrochloride (1:1)
    • 1-(3-iodophenyl)propan-2-amine,hydrochloride
    • 3-Iodoamphetamine (hydrochloride)
    • Phenethylamine, 3-iodo-alpha-methyl-, hydrochloride
    • 20110-56-9
    • 1-(3-Iodophenyl)propan-2-amine--hydrogen chloride (1/1)
    • 1-(3-iodophenyl)propan-2-amine hydrochloride
    • Benzeneethanamine, 3-iodo-alpha-methyl-, hydrochloride (1:1)
    • 1-(3-iodophenyl)propan-2-amine;hydrochloride
    • 1-(m-Iodophenyl)-2-propylamine hydrochloride
    • 2-Propylamine, 1-(m-iodophenyl)-, hydrochloride
    • DTXSID40942137
    • B 1287
    • Inchi: 1S/C9H12IN.ClH/c1-7(11)5-8-3-2-4-9(10)6-8;/h2-4,6-7H,5,11H2,1H3;1H
    • InChI Key: LTWHBMCQYRDUKW-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)CC(C)N.Cl

Computed Properties

  • Exact Mass: 296.97779
  • Monoisotopic Mass: 296.97812g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

1-(3-iodophenyl)propan-2-amine hydrochloride (1:1) Pricemore >>

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